Cas no 917951-65-6 (Cyclopropanecarboxylic acid, 1,2,2,3,3-pentafluoro-)

• Product Name: Cyclopropanecarboxylic acid, 1,2,2,3,3-pentafluoro-
• CAS No: 917951-65-6
• MF: C₄HF₅O₂
• MW: 176.041558980942
• CID: 781438
• PubChem ID: 71427989
• Update Time: 2025-06-28

Cyclopropanecarboxylic acid, 1,2,2,3,3-pentafluoro- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1,2,2,3,3-pentafluoro-
• 1,2,2,3,3-pentafluorocyclopropane-1-carboxylic acid
• AT21611
• DTXSID80846721
• 1,2,2,3,3-Pentafluorocyclopropanecarboxylicacid
• PENTAFLUOROCYCLOPROPANE-1-CARBOXYLIC ACID
• AMY14693
• 917951-65-6
• 1,2,2,3,3-Pentafluorocyclopropanecarboxylic acid
• HXUVAKMCUAKGOU-UHFFFAOYSA-N
• EN300-643008

• Inchi： 1S/C4HF5O2/c5-2(1(10)11)3(6,7)4(2,8)9/h(H,10,11)
• InChI Key： HXUVAKMCUAKGOU-UHFFFAOYSA-N
• SMILES： FC1(C(=O)O)C(C1(F)F)(F)F

Computed Properties

• Exact Mass: 175.98967008g/mol
• Monoisotopic Mass: 175.98967008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on Cyclopropanecarboxylic acid, 1,2,2,3,3-pentafluoro-

Cyclopropanecarboxylic Acid, 1,2,2,3,3-Pentafluoro- (CAS No: 917951-65-6)

Cyclopropanecarboxylic acid, 1,2,2,3,3-pentafluoro- (CAS No: 917951-65-6) is a highly fluorinated organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of fluorinated cyclopropane derivatives, which are known for their exceptional stability and reactivity due to the presence of multiple fluorine atoms. The molecule consists of a cyclopropane ring substituted with five fluorine atoms and a carboxylic acid group, making it a versatile building block for various chemical applications.

The synthesis of 1,2,2,3,3-pentafluoro-cyclopropanecarboxylic acid involves advanced fluorination techniques and precise control over reaction conditions to ensure the desired stereochemistry and regioselectivity. Recent studies have highlighted the potential of this compound as a precursor for the development of novel fluorinated materials with tailored properties. Its ability to undergo various chemical transformations makes it an invaluable tool in the design of advanced materials for electronics, pharmaceuticals, and industrial applications.

One of the most notable aspects of Cyclopropanecarboxylic acid, 1,2,2,3,3-pentafluoro- is its role in the synthesis of fluorinated polymers. These polymers exhibit exceptional thermal stability and chemical resistance, making them ideal for use in high-performance applications such as aerospace components and semiconductor manufacturing. The incorporation of this compound into polymer backbones has been shown to significantly enhance their mechanical properties and durability under extreme conditions.

In addition to its role in polymer chemistry, 1,2,2,3,3-pentafluoro-cyclopropanecarboxylic acid has also found applications in medicinal chemistry. Its unique structure allows for the design of bioactive molecules with enhanced pharmacokinetic properties. Recent research has demonstrated its potential as a lead compound in the development of novel drug candidates targeting various therapeutic areas.

The physical and chemical properties of Cyclopropanecarboxylic acid, 1,2,2,3,pentafluoro- have been extensively studied to understand its behavior under different conditions. Its high degree of fluorination contributes to its low surface energy and hydrophobicity, which are desirable traits in many industrial applications. Furthermore, its reactivity towards nucleophilic substitution reactions makes it a valuable intermediate in organic synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of Cyclopropanecarboxylic acid derivatives with unprecedented accuracy. These insights have facilitated the design of more efficient synthetic routes and the discovery of new applications for this compound.

In conclusion, Cyclopropanecarboxylic acid, 1,pentafluoro-, is a versatile and highly functionalized compound with a wide range of applications across multiple disciplines. Its unique structure and properties continue to drive innovative research and development efforts in both academia and industry.